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Compound of Interest

Compound Name: 2-Cyclopenten-1-OL

Cat. No.: B1584729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-
Cyclopenten-1-ol, a cyclic alcohol of interest in various research and development

applications. The information presented herein is intended to support laboratory work and

process development by providing accurate data on its boiling point and density, alongside

established experimental protocols for their determination.

Physical Properties of 2-Cyclopenten-1-ol
The physical characteristics of a compound are critical for its handling, purification, and use in

chemical synthesis. The boiling point and density are fundamental properties that inform

distillation procedures, reaction setup, and solvent selection.

Data Summary

The table below summarizes the reported values for the boiling point and density of 2-
Cyclopenten-1-ol. It is important to note the variations in reported values, which can arise from

differences in experimental conditions and measurement precision.
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Physical Property Value Conditions

Boiling Point 140 °C[1] at 760 mmHg

144.8 °C at 760 mmHg

Density 0.9815 g/cm³[1] at 20 °C

1.092 g/cm³ Not Specified

Experimental Protocols
Accurate determination of physical properties is paramount for reproducible scientific research.

The following sections detail standard methodologies for measuring the boiling point and

density of liquid organic compounds like 2-Cyclopenten-1-ol.

Determination of Boiling Point

The capillary method, utilizing either a Thiele tube or an aluminum block apparatus, is a

common and reliable technique for determining the boiling point of a small quantity of a liquid.

[1][2]

Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[3][4][5] In the capillary method, this is observed as the point

where a continuous stream of bubbles emerges from an inverted capillary tube submerged in

the heated liquid, and upon slight cooling, the liquid is drawn back into the capillary.[2][3][4][5]

Apparatus:

Thiele tube or aluminum block heating apparatus

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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Stand and clamp

Procedure (Thiele Tube Method):

A small amount of 2-Cyclopenten-1-ol is placed in the fusion tube.[1]

A capillary tube, sealed at one end, is inverted and placed inside the fusion tube containing

the sample.[1][2]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.[1]

The assembly is clamped and immersed in the oil of a Thiele tube.

The side arm of the Thiele tube is gently and uniformly heated.[2]

Observe the capillary tube. The temperature at which a rapid and continuous stream of

bubbles emerges from the open end of the capillary is noted.[1][4]

The heat is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature recorded the moment the bubbling stops and the liquid

just begins to enter the capillary tube.[2][3]

Determination of Density

Several methods are available for determining the density of a liquid, each with its own level of

precision and sample volume requirement. Common methods include pycnometry, hydrometry,

and the use of oscillating U-tube density meters.[6][7]

Principle: Density is defined as the mass of a substance per unit volume. Experimental

methods, therefore, involve the precise measurement of both the mass and volume of a

sample.

Apparatus (Pycnometry Method):

Pycnometer (a glass flask with a precise, known volume)
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Analytical balance

Thermostatic bath

Procedure (Pycnometry Method):

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with 2-Cyclopenten-1-ol, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a thermostatic bath to bring the liquid to the desired

temperature (e.g., 20 °C).

The volume is adjusted precisely to the calibration mark on the pycnometer. Any excess

liquid is carefully removed.

The pycnometer is removed from the bath, wiped dry, and its total mass is accurately

weighed.

The mass of the 2-Cyclopenten-1-ol sample is calculated by subtracting the mass of the

empty pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Logical Relationship of Physical Properties
The following diagram illustrates the direct relationship between the chemical compound, 2-
Cyclopenten-1-ol, and its fundamental physical properties discussed in this guide.

2-Cyclopenten-1-ol

Boiling Point

has

Density

has
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Click to download full resolution via product page

Caption: Relationship between 2-Cyclopenten-1-ol and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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